Cas no 59724-61-7 (N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide)

• Product Name: N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide
• CAS No: 59724-61-7
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 383088
• PubChem ID: 232545
• Update Time: 2025-08-04

N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-hydroxyethyl)-N,4-dimethyl-
• N-2-Hydroxyethyl-N-methyl-
• N-(2-hydroxyethyl)-N,4-dimethylbenzenesulfonamide
• SCHEMBL7200356
• AKOS010186881
• NSC30139
• NSC 30139
• 59724-61-7
• NSC-30139
• FT-0669622
• DTXSID10283160
• N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide

• Inchi： 1S/C10H15NO3S/c1-9-3-5-10(6-4-9)15(13,14)11(2)7-8-12/h3-6,12H,7-8H2,1-2H3
• InChI Key： AGEWHYGRSGMMJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CCO)(=O)=O

Computed Properties

• Exact Mass: 229.07735
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 415.6±45.0 °C at 760 mmHg
• Flash Point: 177.9±27.7 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide

Recent Advances in the Study of N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide (CAS: 59724-61-7)

N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide (CAS: 59724-61-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound has been investigated for its role in modulating enzyme activity, particularly in the context of sulfonamide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide exhibit potent inhibitory effects on carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The study highlighted the compound's unique structural features, which contribute to its high binding affinity and selectivity.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential as a prodrug. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide can be functionalized to improve its pharmacokinetic properties, such as solubility and bioavailability. This advancement opens new avenues for its use in oral drug formulations.

Another area of interest is the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews discussed the use of N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide as a linker in antibody-drug conjugates (ADCs). The study found that the compound's stability under physiological conditions and its ability to release active payloads in a controlled manner make it a promising candidate for next-generation ADCs.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide-based therapeutics. Recent work published in Organic Process Research & Development has addressed these issues by developing more efficient synthetic routes and purification methods, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, N-2-Hydroxyethyl-N-methyl-p-toluenesulfonamide (CAS: 59724-61-7) continues to be a compound of significant interest in chemical biology and drug development. Its versatile applications, from enzyme inhibition to drug delivery, underscore its potential as a key player in the development of next-generation therapeutics. Future research should focus on optimizing its properties and exploring its efficacy in preclinical and clinical settings.